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Compound of Interest

Compound Name: Rosuvastatin

Cat. No.: B1679574

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rosuvastatin is a synthetic lipid-lowering agent belonging to the statin class of drugs. Itis a
highly effective inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the
rate-limiting enzyme in the cholesterol biosynthesis pathway. This technical guide provides an
in-depth overview of the molecular structure and key chemical properties of rosuvastatin,
intended to support research, drug development, and quality control activities.

Molecular Structure

Rosuvastatin is a complex synthetic molecule with a chemical structure that is key to its
pharmacological activity.

IUPAC Name: (3R,5S,6E)-7-[4-(4-fluorophenyl)-6-(isopropyl)-2-
[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid[1]

CAS Number: 287714-41-4[1]

The structure of rosuvastatin features a dihydroxy heptenoic acid side chain, which is a
structural analog of the HMG-CoA substrate. This part of the molecule is crucial for its
competitive inhibition of the HMG-CoA reductase enzyme. The core of the molecule is a
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substituted pyrimidine ring system, which contributes to the overall binding affinity and
selectivity of the drug.

Chemical Properties

A thorough understanding of the physicochemical properties of rosuvastatin is essential for its
formulation, delivery, and analytical characterization.

Property Value References
Molecular Formula C22H28FN306S [1]

Molecular Weight 481.54 g/mol [2][3]
Physical Appearance White crystalline powder

_ _ Begins to melt at 155 °C with
Melting Point o ) ) [1]
no definitive melting point.

pKa 4.0 [1]

Sparingly soluble in water and
Solubility methanol; slightly soluble in [1]
ethanol.

LogP (Octanol/Water Partition
o 0.13 (atpH 7.0) [1]
Coefficient)

Signaling Pathway: HMG-CoA Reductase Inhibition

Rosuvastatin exerts its lipid-lowering effects by competitively inhibiting HMG-CoA reductase, a
key enzyme in the mevalonate pathway, which is responsible for cholesterol biosynthesis. By
blocking this enzyme, rosuvastatin reduces the endogenous production of cholesterol in the
liver. This leads to an upregulation of LDL receptors on the surface of hepatocytes, which in
turn increases the clearance of LDL cholesterol from the bloodstream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HMG-CoA reductase - Wikipedia [en.wikipedia.org]

2. pmda.go.jp [pmda.go.jp]

3. ijpda.org [ijpda.org]

 To cite this document: BenchChem. [Rosuvastatin: A Comprehensive Technical Guide to its
Molecular Structure and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1679574#rosuvastatin-molecular-structure-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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